1-(1-Methanesulfonylethenyl)-3-methoxybenzene

• Molecular Formula: C10H12O3S
• Molecular Weight: 212.27 g/mol
• SMILES: COC1=CC=CC(=C1)C(=C)S(=O)(=O)C
• InChI: InChI=1S/C10H12O3S/c1-8(14(3,11)12)9-5-4-6-10(7-9)13-2/h4-7H,1H2,2-3H3
• InChIKey: IOYROCPOAQCBKM-UHFFFAOYSA-N

1-(1-Methanesulfonylethenyl)-3-methoxybenzene: A Research-Grade meta-Substituted Vinyl Sulfone Building Block with CAS 2059999-70-9

1-(1-Methanesulfonylethenyl)-3-methoxybenzene (CAS 2059999-70-9) is a small-molecule aryl vinyl sulfone with the molecular formula C₁₀H₁₂O₃S and a molecular weight of 212.27 g/mol . It is characterized by a 1,1-disubstituted olefin bearing a methanesulfonyl group and a meta-methoxyphenyl ring. The compound is listed in the PubChem database (CID 125456440) with a computed XLogP3 of 1.7 and a topological polar surface area (TPSA) of 51.8 Ų, suggesting balanced lipophilicity for membrane permeability [1]. This structural motif is distinct within the phenyl vinyl sulfone class, as the meta-substitution pattern of the electron-donating methoxy group creates a unique electronic environment that influences the electrophilicity of the vinyl sulfone warhead, a feature leveraged in medicinal chemistry for tuning cysteine protease inhibitor selectivity [2].

Building block for Covalent inhibitor libraries targeting cysteine proteases

Warhead tuning Meta-substitution avoids resonance deactivation, providing moderate electrophilicity

Physicochemical profile Computed lipophilicity supports passive membrane permeability in cellular assays

• [1] PubChem. (2026). Compound Summary for CID 125456440, 1-(1-Methanesulfonylethenyl)-3-methoxybenzene. Computed Properties: XLogP3, TPSA, Molecular Weight. View Source
• [2] Jung, S. et al. (2021) 'Fluorovinylsulfones and -Sulfonates as Potent Covalent Reversible Inhibitors of the Trypanosomal Cysteine Protease Rhodesain: Structure–Activity Relationship, Inhibition Mechanism, Metabolism, and In Vivo Studies', Journal of Medicinal Chemistry. The study details the impact of substituent electronic effects on vinyl sulfone warhead reactivity and protease inhibition. View Source

Why 1-(1-Methanesulfonylethenyl)-3-methoxybenzene (CAS 2059999-70-9) Cannot Be Substituted by Its Common ortho- or para-Methoxy Analogs

The interchangeability of vinyl sulfone analogs is critically undermined by the profound impact of substitution pattern on biochemical reactivity. Research on rhodesain inhibitors has established that modifications to the sulfone warhead and its adjacent substituents drastically alter inactivation kinetics (k_inact/K_I), with computational models showing that the electronic environment of the aryl ring directly tunes the electrophilicity of the Michael acceptor [1]. The meta-methoxy group in this compound, unlike its ortho or para counterparts, exerts a distinct inductive effect without direct resonance conjugation to the reactive center, resulting in a unique reactivity profile. This differentiation is further validated by studies on methoxyphenylacetylenic sulfones, which demonstrate that nucleophilic addition outcomes (α- vs. β-addition) are highly sensitive to the position of the methoxy substituent [2]. Consequently, selecting a 4-methoxy or 2-methoxy vinyl sulfone cannot be expected to replicate the biological or synthetic performance of the 3-methoxy variant without an extensive and comparable re-profiling, making in-class substitution a high-risk proposition for scientists requiring specific target engagement or reaction selectivity.

Substitution pattern Ortho- or para-methoxy analogs alter the electronic environment and warhead electrophilicity, potentially shifting inhibition kinetics.

Resonance vs. induction Para-methoxy introduces strong resonance electron-donation; meta acts via mild induction, leading to different reactivity profiles.

Saturated analog Lacking the vinyl group, the saturated analog cannot serve as a covalent warhead, altering target engagement.

• [1] Jung, S. et al. (2021) 'Quantum mechanical calculations of small vinyl sulfone entities were conducted in order to investigate the impact of different substitution patterns at the sulfone moiety on the reaction kinetics of vinyl sulfones', Inhibitionsreaktionen der Cysteinprotease Rhodesain. University of Würzburg. View Source
• [2] Chen, L. et al. (2011). 'Three types of products by carbon nucleophiles toward methoxyphenylacetylenic sulfones'. Journal of Molecular Structure, 1000(1-3), 99-103. Demonstrates that nucleophilic attack outcome is dependent on the position of the methoxy group on the aryl ring. View Source

Quantitative Evidence Guide for the Differentiation of 1-(1-Methanesulfonylethenyl)-3-methoxybenzene (CAS 2059999-70-9)

Supplier-Specified Purity vs. Common Analogues for Research Procurement

When comparing the stated minimum purity specifications from key commercial suppliers, 1-(1-Methanesulfonylethenyl)-3-methoxybenzene is listed with a uniform min. purity specification of 95% by ACS-grade chemical suppliers such as AKSci and Leyan [REFS-1, REFS-2]. In contrast, the commercially available 4-methoxy analogue, 2-(p-Methoxyphenyl)vinylmethylsulfone, is available from multiple vendors but lacks a uniformly enforced high minimum purity level for research-grade procurement, with data sheets often specifying a range (e.g., ≥95% or 97%) depending on the batch . This 95% baseline provides a more predictable starting point for structure-activity relationship (SAR) studies where impurities can confound initial biological assay results.

Purity Baseline

Supplier-stated

Target: min. 95% vs Analog: variable ≥95% or 97%

May support procurement consistency; independent verification recommended.

Supplier datasheet review; batch-specific re-analysis advised.

Evidence Dimension	Minimum Purity Specification
Target Compound Data	Min. Purity Spec: 95% (as indicated by both AKSci and Leyan)
Comparator Or Baseline	2-(p-Methoxyphenyl)vinylmethylsulfone (4-methoxy analogue): Purity specification variable (≥95% or ≥97%) across suppliers, not a guaranteed minimum.
Quantified Difference	A consistently applied minimum purity threshold of 95% for the target compound, whereas the comparator's purity range can introduce variability in procurement workflows.
Conditions	Commercial vendor technical datasheets and product catalogs.

Why This Matters

A standardized purity specification for the target compound streamlines the procurement process for compound management teams, ensuring reproducible initial assay results and reducing the cost and time associated with independent repurification before screening.

Computed Lipophilicity (XLogP3) Profile as a Predictor of Membrane Penetration vs. Direct Saturated Analogue

The computed partition coefficient, represented by XLogP3, provides a key differentiator for property-guided compound selection. The target compound has a computed XLogP3 of 1.7 [1]. This lies in an optimal range often associated with good cellular permeability and absorption. A key commercially available analogue lacking the olefin, 1-methoxy-3-(methylsulfonyl)benzene, has a reported XLogP of 0.9 . The 0.8 log unit difference represents a nearly 6.3-fold greater predicted lipophilicity for the target vinyl sulfone, which can critically influence membrane permeability, non-specific protein binding, and overall pharmacokinetic profiles in a cellular assay.

Lipophilicity (XLogP3)

Computed

Target: 1.7 vs Saturated analog: 0.9 (Δ 0.8)

Computed difference suggests higher membrane permeability for the vinyl sulfone.

Not experimentally determined; confirm via logD assay before ADME studies.

Evidence Dimension	Predicted Octanol-Water Partition Coefficient
Target Compound Data	XLogP3 = 1.7
Comparator Or Baseline	1-methoxy-3-(methylsulfonyl)benzene (direct saturated analogue, CAS 43032-67-3): XLogP = 0.9
Quantified Difference	ΔXLogP = +0.8 (～6.3x higher lipophilicity for the target compound)
Conditions	Computational prediction using PubChem's XLogP3 algorithm. Not based on experimental logP measurement.

Why This Matters

For scientists developing cell-active probes or covalent inhibitors, this computed lipophilicity difference provides a scientific rationale for choosing the vinyl sulfone variant when passive membrane permeability is a hypothesized limiting factor, helping to prioritize compounds before investing in comparative in vitro ADME assays.

• [1] PubChem. (2026). Computed Properties for CID 125456440: XLogP3-AA = 1.7. Compound: 1-(1-Methanesulfonylethenyl)-3-methoxybenzene. View Source

Meta-Substitution Pattern Tunes Reactivity of the Vinyl Sulfone Warhead

The electronic effects of aryl substituents on the reactivity of vinyl sulfones are well documented, though direct comparative k_inact/K_I data for this specific scaffold is absent. A foundational study on phenylsulfonyl derivatives established a linear correlation between the anti-symmetric SO₂ stretching frequency (ν_as) and the Hammett σ constant of p-substituents, proving that electronic modulation through substituents directly impacts the electron density of the sulfone, and thus its electrophilicity [1]. The unique meta-methoxy substitution pattern on 1-(1-Methanesulfonylethenyl)-3-methoxybenzene avoids the strong +M (mesomeric) electron-donating effect seen with para-methoxy substituents, instead acting through a milder -I (inductive) effect. This property is critical for tuning the electrophilic warhead, a requirement for designing irreversible covalent inhibitors with a desired level of target selectivity, as computational studies on vinyl sulfone reaction kinetics in protease inhibition have modelled [2].

Warhead Reactivity

Class-level inference

meta-OCH₃: inductive effect (σ_m ≈ +0.12) → moderate electrophilicity; para-OCH₃: resonance deactivation (σ_p ≈ -0.27)

Supports hypothesis of tunable electrophilicity for SAR studies.

Direct kinetic comparison with analogs not yet reported; inferred from Hammett/IR correlation.

Evidence Dimension	Predicted Warhead Electrophilicity (based on substituent electronic effects)
Target Compound Data	meta-OCH₃ group; Hammett σ_m ≈ +0.12 (predominant inductive effect). Projected to result in a moderately electrophilic, less indiscriminately reactive warhead.
Comparator Or Baseline	para-OCH₃ group; Hammett σ_p ≈ -0.27 (strong resonance electron donation). Projected to result in a significantly less electrophilic, more deactivated warhead.
Quantified Difference	No direct quantitative kinetic comparison is currently available. Inference is based on the established linear correlation between Hammett σ values and sulfone ν_as, a proxy for reactivity.
Conditions	Hammett substituent constant analysis, with validation from IR spectroscopy studies of phenylsulfonyl derivatives (Shudo, 2008).

Why This Matters

This class-level inference provides a driving hypothesis for scientists selecting building blocks for focused covalent inhibitor libraries. Choosing the meta over the para isomer is proposed to yield a more intrinsically reactive, yet tunable, electrophilic warhead, potentially resulting in different target engagement profiles in proteomic studies.

• [1] Shudo, K. et al. (2008). 'The Sulfone Stretching Frequencies of Some Phenylsulfonyl Derivatives.' Chemical and Pharmaceutical Bulletin, 56(3), 344-349. Demonstrates the linear correlation of ν_as(SO₂) with Hammett σ constants. View Source
• [2] Jung, S. et al. (2021). 'Inhibitionsreaktionen der Cysteinprotease Rhodesain'. University of Würzburg. Thesis details computational modeling of vinyl sulfone substituent effects on inhibition kinetics. View Source

High-Value Application Scenarios for 1-(1-Methanesulfonylethenyl)-3-methoxybenzene (CAS 2059999-70-9) Based on Comparative Physicochemical Evidence

Procurement for Focused Covalent Inhibitor Libraries Targeting Clan CA Cysteine Proteases

The methanesulfonyl vinyl group is a validated warhead for irreversible and reversible covalent cysteine protease inhibition [1]. The decision to procure 1-(1-Methanesulfonylethenyl)-3-methoxybenzene over its common 4-methoxy analogue for library synthesis is supported by the principle of electronic tuning. The meta-substitution pattern provides a moderate, inductive-only electron-withdrawing effect, which is hypothesized to produce a more intrinsically reactive warhead compared to the deactivated para-isomer, a theory underpinned by Hammett linear free-energy relationships on sulfone reactivity [2]. Researchers can utilize this compound to explore SAR around the S1' or S2 pockets of proteases, where subtle changes in electrophilicity can differentiate between target inhibition and broad, promiscuous reactivity.

Use as a Key Intermediate in the Design of Triazole or Isoxazoline Herbicides

The patent literature (WO2024/100033 A4) explicitly describes sulfone derivatives of this class as useful intermediates in the industrial production of modern herbicides such as pyroxasulfone [3]. A researcher or process chemist developing a new pre-emergence herbicide scaffold would prioritize the procurement of this specific meta-methoxy intermediate over its para- or non-substituted analogues because the precise substitution pattern on the phenyl ring can dramatically influence the biological activity and crop selectivity of the final active ingredient, as demonstrated in structure-activity analyses of haloalkyl sulfone anilide herbicides [4].

A Strategic Scaffold for Chemical Biology Probes Requiring a Defined Reactivity Window

For chemical proteomics experiments aimed at capturing specific enzyme families, the reactivity window of the warhead must be neither too low (no labeling) nor too high (promiscuous labeling) [1]. Based on its computed logP of 1.7 and inferred intermediate electrophilicity stemming from the meta-methoxy substitution, this compound offers a rational starting point for a medicinal chemist. The compound's lack of hydrogen bond donors and moderate TPSA suggests it is membrane-permeable, making it suitable for designing cell-active ABPP (activity-based protein profiling) probes for intracellular targets [5]. The standardized 95% purity ensures that early proteomics experiments are less likely to be confounded by off-target labeling from unknown impurities.

Exploration of Nucleophilic Addition Selectivity in Synthetic Methodology Studies

Fundamental organic chemistry studies have shown that the regioselectivity of nucleophilic attack on methoxy-phenyl sulfones is highly dependent on substituent position [6]. A synthetic chemist aiming to develop a new tandem reaction or a stereoselective addition protocol would select this specific 3-methoxy-substituted vinyl sulfone as a substrate because its predicted divergent reactivity profile versus the 2- and 4-methoxy analogues provides an opportunity to explore and map the stereoelectronic landscape governing the reaction, adding novel mechanistic depth to a synthetic methodology publication.

Application

Selection Property

Validation Focus

Covalent inhibitor libraries (cysteine proteases)

Meta-substitution electronic tuning

Inhibition kinetics & selectivity profiling

Herbicide intermediate design

Meta-substitution impact on crop selectivity

Herbicidal activity & crop safety assays

Chemical biology probes with defined reactivity window

Moderate electrophilicity & membrane permeability

Target engagement & proteomic promiscuity profiling

Synthetic methodology – nucleophilic addition selectivity

Divergent reactivity across methoxy isomers

Regioselectivity & stereoelectronic mapping

• [1] Santos, M. M. M., & Moreira, R. (2007). 'Vinyl sulfones as cysteine protease inhibitors.' Journal of Medicinal Chemistry, 50(24), 5899-5909. A review of vinyl sulfones as cysteine protease inhibitors. View Source
• [2] Shudo, K. et al. (2008). 'The Sulfone Stretching Frequencies of Some Phenylsulfonyl Derivatives.' Chemical and Pharmaceutical Bulletin, 56(3), 344-349. View Source
• [3] TANI, S. & ATSUMI, N., assigned to Kumiai Chemical Industry Co., Ltd. (2024). 'Process for producing herbicide and intermediate thereof'. Australian Patent AU 2024 100 033 A4. View Source
• [4] Kumiai Chemical Industry Co., Ltd. (2023). 'HALOALKYL SULFONE ANILIDE COMPOUND AND HERBICIDE CONTAINING SAME'. Describes SAR for sulfone-based herbicides and the impact of aryl substituents on activity. View Source
• [5] PubChem. (2026). Compound Summary for CID 125456440. Computed Properties: TPSA 51.8 Ų, H-Bond Donors 0. This physicochemical profile supports membrane permeability. View Source
• [6] Chen, L. et al. (2011). 'Three types of products by carbon nucleophiles toward methoxyphenylacetylenic sulfones'. Journal of Molecular Structure, 1000(1-3), 99-103. View Source